Cas no 1805234-84-7 (2,4-Diamino-3-(difluoromethyl)-5-iodopyridine)

• Product Name: 2,4-Diamino-3-(difluoromethyl)-5-iodopyridine
• CAS No: 1805234-84-7
• MF: C₆H₆F₂IN₃
• MW: 285.033219814301
• CID: 4811581
• Update Time: 2025-05-19

2,4-Diamino-3-(difluoromethyl)-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Diamino-3-(difluoromethyl)-5-iodopyridine

• Inchi： 1S/C6H6F2IN3/c7-5(8)3-4(10)2(9)1-12-6(3)11/h1,5H,(H4,10,11,12)
• InChI Key： AGDLZUGRQHRJTF-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(F)F)=C1N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 1.1
• Topological Polar Surface Area: 64.9

Additional information on 2,4-Diamino-3-(difluoromethyl)-5-iodopyridine

Introduction to 2,4-Diamino-3-(difluoromethyl)-5-iodopyridine (CAS No. 1805234-84-7)

2,4-Diamino-3-(difluoromethyl)-5-iodopyridine, identified by the CAS number 1805234-84-7, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aromatic molecule features a pyridine core substituted with an iodine atom at the 5-position, a difluoromethyl group at the 3-position, and two amino groups at the 2- and 4-positions. The unique structural arrangement of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's structure is highly versatile, allowing for further functionalization through nucleophilic substitution reactions, cross-coupling reactions, and other synthetic methodologies. The presence of the iodine atom at the 5-position serves as an excellent handle for palladium-catalyzed coupling reactions, such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are pivotal in constructing complex molecular architectures, particularly in the development of novel pharmaceuticals and agrochemicals.

The difluoromethyl group at the 3-position of the pyridine ring is another critical feature. This moiety is well-documented for its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. In drug discovery, introducing a difluoromethyl group often leads to compounds with improved pharmacological profiles. Recent studies have highlighted its role in increasing lipophilicity and reducing susceptibility to metabolic degradation, making it a preferred substitution pattern in medicinal chemistry.

Furthermore, the two amino groups at the 2- and 4-positions provide additional sites for chemical modification. These can be acylated, alkylated, or incorporated into more complex structures through condensation reactions. The dual amino functionality allows for the synthesis of polymers, coordination complexes, or biologically relevant peptidomimetics. Such modifications are essential in designing molecules with tailored properties for applications in material science and biomedicine.

In recent years, 2,4-Diamino-3-(difluoromethyl)-5-iodopyridine has garnered attention in academic and industrial research due to its potential applications in medicinal chemistry. Researchers have leveraged its structural features to develop novel inhibitors targeting various therapeutic areas. For instance, derivatives of this compound have been explored as kinase inhibitors, where the difluoromethyl group plays a crucial role in optimizing binding interactions with target enzymes.

One notable area of research involves the synthesis of small-molecule inhibitors for oncology applications. Kinase inhibitors are among the most successful classes of drugs developed over the past two decades. The pyridine scaffold is particularly prevalent in kinase inhibitors due to its ability to mimic adenine or guanine binding pockets within these enzymes. The iodine atom on 2,4-Diamino-3-(difluoromethyl)-5-iodopyridine enables efficient coupling with other heterocycles or aryl groups via cross-coupling reactions, facilitating the construction of highly specific inhibitors.

Additionally, this compound has been investigated for its potential in developing antiviral agents. The structural motifs present in 2,4-Diamino-3-(difluoromethyl)-5-iodopyridine are reminiscent of natural products known to exhibit antiviral activity. By modifying its core structure through iterative synthetic strategies, researchers aim to identify new scaffolds that can interfere with viral replication cycles.

The pharmaceutical industry has also shown interest in this compound as a building block for drug candidates targeting neurological disorders. Pyridine derivatives are frequently found in drugs that modulate neurotransmitter systems. The unique combination of functional groups in 2,4-Diamino-3-(difluoromethyl)-5-iodopyridine allows for fine-tuning of physicochemical properties such as solubility and permeability across biological membranes.

From a synthetic chemistry perspective, 2,4-Diamino-3-(difluoromethyl)-5-iodopyridine serves as a versatile precursor for constructing more complex molecules via transition-metal-catalyzed reactions. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups at various positions on the pyridine ring. These transformations are fundamental in generating libraries of compounds for high-throughput screening.

The incorporation of computational methods into drug discovery has further highlighted the importance of such intermediates like 2,4-Diamino-3-(difluoromethyl)-5-iodopyridine. Molecular modeling studies suggest that modifications around this scaffold can lead to compounds with enhanced binding affinity to protein targets. By combining experimental synthesis with computational predictions, researchers can accelerate the identification of lead compounds with promising pharmacological activity.

In conclusion,2,4-Diamino-3-(difluoromethyl)-5-iodopyridine (CAS No. 1805234-84-7) is a multifaceted compound with broad applications in pharmaceutical research and development. Its unique structural features enable diverse synthetic pathways and functionalization strategies suitable for designing novel bioactive molecules targeting various diseases. As research continues to uncover new therapeutic opportunities,this compound will remain a valuable asset in medicinal chemistry pipelines.